Cas no 2138240-16-9 (Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)-)

• Product Name: Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)-
• CAS No: 2138240-16-9
• MF: C₉H₁₉ClO
• MW: 178.699562311172
• CID: 5289051
• Update Time: 2025-07-15

Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)-

• Inchi： 1S/C9H19ClO/c1-8(2)5-11-7-9(3,4)6-10/h8H,5-7H2,1-4H3
• InChI Key： BYRSFYWQRDZCNO-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(C)COCC(C)C

Additional information on Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)-

Introduction to Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- (CAS No. 2138240-16-9)

Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- (CAS No. 2138240-16-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular structure, which includes a propane backbone with specific functional groups that confer distinct chemical and physical properties.

The molecular formula of Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- is C₁₀H₂₃ClO. The presence of the chlorine atom and the 2-methylpropoxy group on the propane backbone imparts unique reactivity and stability to the molecule. These functional groups play a crucial role in determining the compound's solubility, reactivity, and interaction with other molecules, making it a valuable candidate for various chemical reactions and applications.

In the field of pharmaceutical research, Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for developing compounds with anti-inflammatory and analgesic properties. The chlorine atom in the molecule can be readily substituted or modified to introduce new functional groups, enhancing the compound's pharmacological activity and selectivity.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced polymers and coatings. Research has demonstrated that Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- can be polymerized to form materials with enhanced mechanical strength and thermal stability. These properties are particularly valuable in industries such as automotive and aerospace, where high-performance materials are essential.

The synthesis of Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- involves a series of well-defined chemical reactions. Typically, the process begins with the alkylation of propane to introduce the 1-chloro and 3-(2-methylpropoxy) groups. Subsequent steps involve the addition of dimethyl groups to achieve the final molecular structure. The synthetic route is highly efficient and can be scaled up for industrial production.

In terms of safety and handling, it is important to note that while Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The environmental impact of this compound is another area of ongoing research. Initial studies suggest that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, continued monitoring and assessment are necessary to fully understand its long-term ecological effects.

In conclusion, Propane, 1-chloro-2,2-dimethyl-3-(2-methylpropoxy)- (CAS No. 2138240-16-9) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new advancements continue to emerge in these fields, the importance of this compound is likely to grow even further.